Cas no 1936326-00-9 (2-Chloro-6-methoxypyrimidine-4-carbonitrile)

• Product Name: 2-Chloro-6-methoxypyrimidine-4-carbonitrile
• CAS No: 1936326-00-9
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 4817843
• Update Time: 2025-07-25

2-Chloro-6-methoxypyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxypyrimidine-4-carbonitrile

• Inchi： 1S/C6H4ClN3O/c1-11-5-2-4(3-8)9-6(7)10-5/h2H,1H3
• InChI Key： OGPYHYBYUJDIGG-UHFFFAOYSA-N
• SMILES： ClC1=NC(C#N)=CC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.5
• Topological Polar Surface Area: 58.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-6-methoxypyrimidine-4-carbonitrile

Introduction to 2-Chloro-6-methoxypyrimidine-4-carbonitrile (CAS No. 1936326-00-9)

2-Chloro-6-methoxypyrimidine-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1936326-00-9, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This heterocyclic compound belongs to the pyrimidine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 2-position and a methoxy group at the 6-position, along with a nitrile group at the 4-position, imparts unique reactivity and functional properties that make it a valuable building block in organic synthesis.

The structural configuration of 2-Chloro-6-methoxypyrimidine-4-carbonitrile facilitates diverse chemical transformations, including nucleophilic substitution reactions, metal-catalyzed coupling reactions, and cyclization processes. These attributes have positioned it as a key precursor in the development of novel therapeutic agents and crop protection chemicals. Its versatility in synthetic pathways underscores its importance in modern chemical research and industrial applications.

In recent years, the pharmaceutical industry has shown increasing interest in pyrimidine derivatives due to their broad spectrum of biological activities. 2-Chloro-6-methoxypyrimidine-4-carbonitrile has been extensively utilized in the synthesis of active pharmaceutical ingredients (APIs) targeting various diseases, including cancer, infectious disorders, and metabolic syndromes. The compound’s ability to serve as a scaffold for drug design has led to several innovative approaches in medicinal chemistry.

One notable application of 2-Chloro-6-methoxypyrimidine-4-carbonitrile is in the development of kinase inhibitors, which are critical in oncology therapy. Kinases play a pivotal role in signal transduction pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the core pyrimidine structure, researchers have been able to develop potent inhibitors that selectively target aberrant kinases. The chloro and methoxy substituents on 2-Chloro-6-methoxypyrimidine-4-carbonitrile provide strategic sites for further functionalization, enabling the creation of highly specific kinase inhibitors with improved pharmacological profiles.

Furthermore, agrochemical research has leveraged the reactivity of 2-Chloro-6-methoxypyrimidine-4-carbonitrile to design novel herbicides and fungicides. Pyrimidine-based compounds have demonstrated efficacy against a wide range of plant pathogens and weeds, contributing to sustainable agricultural practices. The nitrile group in particular can be hydrolyzed to form carboxylic acids, which can be further derivatized to enhance bioactivity and environmental compatibility.

The synthetic methodologies involving 2-Chloro-6-methoxypyrimidine-4-carbonitrile have seen significant advancements with the advent of green chemistry principles. Modern synthetic routes emphasize atom economy, minimal waste generation, and energy efficiency. For instance, transition-metal-catalyzed cross-coupling reactions have replaced traditional coupling methods, reducing reliance on hazardous reagents and improving reaction yields. These innovations align with global efforts to promote sustainable chemical manufacturing.

Recent studies have also highlighted the role of 2-Chloro-6-methoxypyrimidine-4-carbonitrile in material science applications. Pyrimidine derivatives exhibit interesting electronic properties due to their conjugated π-systems, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential in developing next-generation electronic devices that are more energy-efficient and environmentally friendly.

The future prospects of 2-Chloro-6-methoxypyrimidine-4-carbonitrile are promising, with ongoing research focusing on expanding its utility across multiple domains. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with enhanced biological activities. Additionally, collaborations between academia and industry will foster innovation in synthetic strategies, ensuring that this compound remains at the forefront of chemical research.

In conclusion,2-Chloro-6-methoxypyrimidine-4-carbonitrile (CAS No. 1936326-00-9) is a versatile intermediate with far-reaching implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists and researchers worldwide. As scientific understanding continues to evolve，this compound will undoubtedly play a crucial role in shaping future advancements across multiple scientific disciplines.